Cas no 62382-05-2 (Benzonitrile, 4-[[(1-oxido-2-pyridinyl)sulfinyl]methyl]-)

• Product name: Benzonitrile, 4-[[(1-oxido-2-pyridinyl)sulfinyl]methyl]-
• CAS No: 62382-05-2
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 446920
• PubChem ID: 54404939

Benzonitrile, 4-[[(1-oxido-2-pyridinyl)sulfinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(1-oxido-2-pyridinyl)sulfinyl]methyl]-
• 4-[(1-oxidopyridin-1-ium-2-yl)sulfinylmethyl]benzonitrile
• SCHEMBL11660964
• 2-(4-Cyanophenylmethylsulfinyl)pyridine N-oxide
• VQACOXIXDNNXOZ-UHFFFAOYSA-N
• 62382-05-2
• DTXSID30711112
• 4-[(1-Oxo-1lambda~5~-pyridine-2-sulfinyl)methyl]benzonitrile

• Inchi： InChI=1S/C13H10N2O2S/c14-9-11-4-6-12(7-5-11)10-18(17)13-3-1-2-8-15(13)16/h1-8H,10H2
• InChI Key： VQACOXIXDNNXOZ-UHFFFAOYSA-N
• SMILES： C1=CC=[N+](C(=C1)S(=O)CC2=CC=C(C=C2)C#N)[O-]

Computed Properties

• Exact Mass: 258.0464
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• PSA: 67.8